Cas no 38521-46-9 (2-sulfanylpyridine-3-carboxylic acid)

• Product Name: 2-sulfanylpyridine-3-carboxylic acid
• CAS No: 38521-46-9
• MF: C₆H₅NO₂S
• MW: 155.174400091171
• MDL: MFCD00010102
• CID: 54881
• PubChem ID: 673681
• Update Time: 2025-04-18

2-sulfanylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Mercaptonicotinic acid
• 2-MERCAPTOPYRIDINE-3-CARBOXYLIC ACID
• 2-MERCAPTO-3-PYRIDINECARBOXYLIC ACID
• 2-SULFANYLNICOTINIC ACID
• 2-THIONICOTINIC ACID
• 2-sulfanylidene-1H-pyridine-3-carboxylic acid
• 2-sulfanylpyridine-3-carboxylic acid
• 2-Mercapto-nicotinic acid
• 3-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-
• 1,2-dihydro-2-thioxopyridine-3-carboxylic acid
• EU7D859ABZ
• 2-thioxo-1H-pyridine-3-carboxylic acid
• 2-thioxo-1,2-dihydropyridine-3-carboxylic acid
• 2-Mercaptonicotinicacid
• Mnt-H
• 2-Th
• PubChem21289
• 2-thioxo-1H-pyridine-3
• J-503823
• BDBM50486219
• SMR000415864
• AKOS001058272
• AC-6146
• EN300-17611
• Maybridge4_003766
• 2-Mercapto-nicotinic acid;2-Mercaptonicotinic acid
• FS-2590
• NCGC00246502-01
• 2-Mercapto Nicotinic Acid
• BB 0242382
• 2-sulfanylidene-1,2-dihydropyridine-3-carboxylic acid
• UNII-EU7D859ABZ
• Z203045100
• HMS1531L04
• STR00420
• M1213
• F14851
• 2-Mercaptopyridine-3-carboxylic acid, technical grade
• AI-204/31702063
• MLS000779168
• CS-W020029
• SY018289
• 3-AZA-2-THIOSALICYLIC ACID
• SCHEMBL261186
• 1,2-dihydro-2-thioxo-3-pyridinecarboxylic acid
• MFCD00010102
• 38521-46-9
• 2-Mercaptopyridine-3-carboxylic acid;2-Mercapto-nicotinic acid
• DTXSID9068110
• F1716-0347
• AKOS000118869
• CHEMBL1521174
• WYKHFQKONWMWQM-UHFFFAOYSA-N
• AM20061759
• Q27277372
• A6522
• BCP30026
• 2-MERCAPTO-3-CARBOXYPYRIDINE
• FT-0612767
• HMS2762C10
• ALBB-005999
• BBL005413
• STL191152
• STK502131
• DB-028130
• DTXCID9039521
• 629-602-7
• AJ-333/25022066

• MDL： MFCD00010102
• Inchi： 1S/C6H5NO2S/c8-6(9)4-2-1-3-7-5(4)10/h1-3H,(H,7,10)(H,8,9)
• InChI Key： WYKHFQKONWMWQM-UHFFFAOYSA-N
• SMILES： S=C1C(C(=O)O)=CC=CN1
• BRN： 119029

Computed Properties

• Exact Mass: 155.00400
• Monoisotopic Mass: 155.004099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4

Experimental Properties

• Color/Form: powder
• Density: 1.357 (estimate)
• Melting Point: 263-265 °C (lit.)
• Boiling Point: 295.3°C at 760 mmHg
• Flash Point: 132.4℃
• Refractive Index: 1.5380 (estimate)
• PSA: 88.99000
• LogP: 1.06850
• Sensitiveness: Air Sensitive
• Solubility: Not determined

2-sulfanylpyridine-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds